2-Isopropylphenol

• CAS No.: 88-69-7
• Product Name: 2-Isopropylphenol
• Molecular Formula: C9H12O
• Molecular Weight: 136.19 g/mol
• IUPAC Name: 2-propan-2-ylphenol
• Standard InChI: InChI=1S/C9H12O/c1-7(2)8-5-3-4-6-9(8)10/h3-7,10H,1-2H3
• Standard InChIKey: CRBJBYGJVIBWIY-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=CC=C1O
• Canonical SMILES: CC(C)C1=CC=CC=C1O
• Boiling Point: 417.2 °F at 760 mm Hg (USCG, 1999); 213.5 °C
• Density: 0.995 at 68 °F (USCG, 1999); d20 1.01; 0.989-0.999
• Flash Point: 220 °F (USCG, 1999)
• Melting Point: 62.6 °F (USCG, 1999); 15.5 °C; Mp 15-16 °; 15-16°C
• Physical Description: O-isopropyl phenol is a light-yellow liquid. Less dense than water and insoluble in water. Hence floats on water.; Liquid; Colourless liquid, phenolic odou
• Description: 2-Isopropylphenol, also known as O-cumenol or O-hydroxycumene, belongs to the class of organic compounds known as cumenes. These are aromatic compounds containing a prop-2-ylbenzene moiety. 2-Isopropylphenol exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Isopropylphenol participates in a number of enzymatic reactions. In particular, 2-isopropylphenol can be biosynthesized from cumene. 2-Isopropylphenol can also be converted into isoprocarb. 2-Isopropylphenol has a creosote, medicinal, and phenolic taste. 2-Isopropylphenol is a potentially toxic compound.; 2-isopropylphenol is a member of the class of phenols carrying an isopropyl group at position 2. It derives from a hydride of a cumene.; O-isopropyl phenol is a light-yellow liquid. Less dense than water and insoluble in water. Hence floats on water.
• Solubility: slightly soluble in water; miscible (in ethanol)
• Synonyms: 2-(1-Methylethyl)phenol; o-Isopropylphenol; 2-(1-Methylethyl)phenol; NSC 5103; o-Cumenol; o-Hydroxycumene; 2-Hydroxycumene; o-Isopropylphenol
• Vapor Pressure: 0.10 mmHg
• PubChem Compound: 6943
• Last Modified: Nov 11 2021